Cas no 5033-23-8 (1-(phenylsulfonyl)piperidine)

• Product Name: 1-(phenylsulfonyl)piperidine
• CAS No: 5033-23-8
• MF: C₁₁H₁₅NO₂S
• MW: 225.30730175972
• CID: 933570
• PubChem ID: 78733
• Update Time: 2025-04-19

1-(phenylsulfonyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 1-(phenylsulfonyl)piperidine
• 1-(benzenesulfonyl)piperidine
• (phenylsulfonyl)piperidine
• (piperidinosulfonyl)benzene
• 1-benzenesulfonyl piperidine
• 1-benzenesulfonyl-piperidine
• AC1L2VUS
• AC1Q6VIL
• AI3-30823
• BRN 0190323
• N-(benzenesulfonyl)piperidine
• NSC14850
• Piperidine, 1-(phenylsulfonyl)-
• SR-01000454257-1
• SR-01000454257
• ghl.PD_Mitscher_leg0.875
• Benzolsulfonsaurepiperidid
• 5033-23-8
• AG-205/01420025
• 1-(Phenylsulfonyl)piperidine, 97%
• Z45498044
• NSC 14850
• STK980468
• 1-(benzenesulfonyl)-piperidine
• DTXSID90198344
• 5-20-03-00492 (Beilstein Handbook Reference)
• MFCD00226699
• NSC-14850
• SCHEMBL1902263
• AKOS001630707

• MDL： MFCD00226699
• Inchi： 1S/C11H15NO2S/c13-15(14,11-7-3-1-4-8-11)12-9-5-2-6-10-12/h1,3-4,7-8H,2,5-6,9-10H2
• InChI Key： VRYWBMTXKFQBCA-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(N1CCCCC1)(=O)=O

Computed Properties

• Exact Mass: 225.08245
• Monoisotopic Mass: 225.082349
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.8
• XLogP3: 1.9

Experimental Properties

• Density: 1.219
• Melting Point: 91.3-97 °C
• Boiling Point: 356.5°C at 760 mmHg
• Flash Point: 169.4°C
• Refractive Index: 1.569
• PSA: 37.38
• LogP: 2.87990

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides